Stannane, triethyliodo-

• CAS No.: 2943-86-4
• Molecular Formula: C6H15ISn
• Molecular Weight: 332.80 g/mol
• IUPAC Name: triethyl(iodo)stannane
• InChI: InChI=1S/3C2H5.HI.Sn/c3*1-2;;/h3*1H2,2H3;1H;/q;;;;+1/p-1
• InChI Key: PRFPAWZEYOPUKM-UHFFFAOYSA-M
• Canonical SMILES: CC[Sn](CC)(CC)I

Description

Stannane, triethyliodo- (CAS#: 2943-86-4) is an organotin compound with the molecular formula C₆H₁₅ISn. It is a derivative of stannane, where three ethyl groups and one iodine atom are bonded to the tin atom. This compound is known for its applications in organic synthesis and as a reagent in various chemical reactions .

Preparation Methods

Stannane, triethyliodo- can be synthesized through several methods. One common synthetic route involves the reaction of triethyltin hydride with iodine. The reaction is typically carried out under controlled conditions to ensure the desired product is obtained. Industrial production methods may involve similar processes but on a larger scale, with additional purification steps to ensure high purity .

Chemical Reactions Analysis

Stannane, triethyliodo- undergoes various types of chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the iodine atom is replaced by other nucleophiles.

Coupling Reactions: It is used in Stille coupling reactions, where it acts as a reagent to form carbon-carbon bonds with organic halides.

Reduction Reactions: It can be reduced to form triethyltin hydride, which is a useful reagent in organic synthesis.

Common reagents used in these reactions include palladium catalysts for coupling reactions and reducing agents like sodium borohydride for reduction reactions. Major products formed from these reactions depend on the specific conditions and reagents used but often include various organotin compounds and organic molecules with new carbon-carbon bonds .

Scientific Research Applications

Stannane, triethyliodo- has several applications in scientific research:

Chemistry: It is widely used in organic synthesis, particularly in the formation of carbon-carbon bonds through Stille coupling reactions.

Biology and Medicine: Organotin compounds, including stannane, triethyliodo-, are studied for their potential biological activities and applications in medicinal chemistry.

Industry: It is used in the production of various organotin compounds that serve as catalysts, stabilizers, and reagents in industrial processes.

Mechanism of Action

The mechanism by which stannane, triethyliodo- exerts its effects involves the formation of reactive intermediates during chemical reactions. In Stille coupling reactions, for example, the compound undergoes oxidative addition to a palladium catalyst, followed by transmetalation and reductive elimination to form the desired product . The molecular targets and pathways involved depend on the specific reaction and conditions used.

Comparison with Similar Compounds

Stannane, triethyliodo- can be compared with other organotin compounds such as:

Tributyltin Hydride: Another organotin hydride used in radical reactions and known for its reducing properties.

Tetraalkynylstannanes: Used in Stille cross-coupling reactions to form arylalkynes.

What sets stannane, triethyliodo- apart is its specific reactivity and the presence of the iodine atom, which makes it particularly useful in certain substitution and coupling reactions .